Cas no 1032614-92-8 (Methyl 3-cyano-2-hydroxybenzoate)

• Product Name: Methyl 3-cyano-2-hydroxybenzoate
• CAS No: 1032614-92-8
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 2169160
• Update Time: 2023-08-05

Methyl 3-cyano-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-hydroxybenzoate

• Inchi： 1S/C9H7NO3/c1-13-9(12)7-4-2-3-6(5-10)8(7)11/h2-4,11H,1H3
• InChI Key： OGUVCDYBQZPTJQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C#N)C=1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3